Cas no 946308-93-6 (2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 946308-93-6
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5430105
• Update Time: 2025-07-17

2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H22N4O3/c1-16-7-3-4-8-17(16)22(28)26-11-13-27(14-12-26)23-19(15-24)25-21(30-23)18-9-5-6-10-20(18)29-2/h3-10H,11-14H2,1-2H3
• InChI Key： BWKPLBLBOTYOGF-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3C)CC2)=C(C#N)N=C1C1=CC=CC=C1OC

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 946308-93-6)

The compound 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 946308-93-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine core linked to a 1,3-oxazole ring and a methoxyphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has surged, driven by advancements in drug discovery and precision medicine. This compound's carbonitrile functionality and oxazole moiety are particularly noteworthy, as they often contribute to enhanced binding affinity and metabolic stability in drug candidates. Its CAS No. 946308-93-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in contemporary research. The piperazin-1-yl group is a common pharmacophore in CNS-active drugs, and the 2-methylbenzoyl substituent may influence its blood-brain barrier permeability. These features align with current trends in targeting protein misfolding and neuroinflammation, making it a subject of intense study in Alzheimer's and Parkinson's disease research.

From a synthetic chemistry perspective, the preparation of 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile involves sophisticated multicomponent reactions and catalytic cyclization techniques. These methods are often optimized for green chemistry principles, another trending topic in the chemical industry. The compound's oxazole-4-carbonitrile scaffold is particularly valuable for constructing molecular libraries in high-throughput screening campaigns.

In the realm of computational chemistry, this compound has been the subject of numerous molecular docking studies and QSAR analyses. Researchers are investigating its potential interactions with various biological targets, especially those related to cell signaling pathways. The combination of its methoxyphenyl and methylbenzoyl groups creates a unique electronic profile that may influence its pharmacokinetic properties.

The agricultural sector has also shown interest in derivatives of 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, particularly for developing new crop protection agents. Its structural features suggest potential activity against plant pathogens, aligning with the growing need for sustainable pesticides in modern agriculture. This application area frequently appears in searches related to agrochemical innovation and food security solutions.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the structure of CAS No. 946308-93-6 and its derivatives, especially when exploring structure-activity relationships. The 1,3-oxazole ring system in particular produces distinctive spectral signatures that aid in compound identification.

As research continues, 2-(2-methoxyphenyl)-5-4-(2-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile remains a compound of significant interest across multiple disciplines. Its versatility as a chemical building block and potential bioactive molecule ensures its place in ongoing investigations into novel therapeutics and agrochemicals. The frequent queries about its CAS No. 946308-93-6 in scientific literature databases underscore its importance in contemporary chemical research.